Cas no 72679-02-8 ((S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid)

72679-02-8 structure
Product name:(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-(-)-3-Benzoylthio-2-methylpropanoic acid
- (S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
- (S)-3-(Benzoylthio)-2-methylpropionic Acid
- (2S)-3-benzoylsulfanyl-2-methylpropanoic acid
- (2s)-3-(benzoylthio)-2-methylpropionic acid
- Propanoic acid, 3-(benzoylthio)-2-methyl-, (2S)-
- (S)-3-(Benzoylthio)-2-methylpropanoic acid
- S-(-)-3-Benzoylthio-2-methylpropionic acid
- (S)-(-)-3-(Benzoylthio)-2-methylpropionic acid
- BCAYPPFBOJCRPN-MRVPVSSYSA-N
- BCP27983
- MF
- (S)-(-)-3-benzoylthio-2-methylpropanoicacid
- AS-18527
- NS00091728
- AKOS015919709
- 72679-02-8
- AC-2143
- MFCD00038376
- A866223
- B5315
- (2S)-S-benzoyl-3-mercapto-2-methylpropanoic acid
- SCHEMBL5695631
- s-(-)-3-benzoylthio-2-methylpropanoic acid
- AMY40471
- CS-0146386
- (2S)-3-benzoylthio-2-methylpropionic acid
- EINECS 276-764-6
- DTXSID00993509
- F11542
- Q-101027
- (S)-3-Benzoylthio-2-methylpropanoic acid
- (2S)-3-(Benzoylthio)-2-methylpropanoic Acid;
- (2S)-3-(benzoylsulfanyl)-2-methylpropanoic acid
-
- MDL: MFCD00038376
- Inchi: 1S/C11H12O3S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)/t8-/m1/s1
- InChI Key: BCAYPPFBOJCRPN-MRVPVSSYSA-N
- SMILES: S(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])[C@]([H])(C(=O)O[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 224.050715g/mol
- Surface Charge: 0
- XLogP3: 2.4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 224.050715g/mol
- Monoisotopic Mass: 224.050715g/mol
- Topological Polar Surface Area: 79.7Ų
- Heavy Atom Count: 15
- Complexity: 234
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: 67.0 to 71.0 deg-C
- Boiling Point: 385°C at 760 mmHg
- Flash Point: 176.0±25.7 °C
- Refractive Index: 1.62
- PSA: 79.67000
- LogP: 2.28070
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:0-10°C
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB460715-1 g |
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid; . |
72679-02-8 | 1g |
€109.40 | 2023-06-15 | ||
TRC | B209700-250mg |
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid |
72679-02-8 | 250mg |
$ 81.00 | 2023-04-19 | ||
TRC | B209700-1000mg |
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid |
72679-02-8 | 1g |
$ 219.00 | 2023-04-19 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1217026-5g |
(S)-3-(Benzoylthio)-2-methylpropanoic acid |
72679-02-8 | 98% | 5g |
¥156.00 | 2024-05-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1217026-100g |
(S)-3-(Benzoylthio)-2-methylpropanoic acid |
72679-02-8 | 98% | 100g |
¥1874.00 | 2024-05-02 | |
abcr | AB460715-5 g |
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid; . |
72679-02-8 | 5g |
€300.40 | 2023-06-15 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161040-1G |
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid |
72679-02-8 | 98% | 1g |
¥35.90 | 2023-09-01 | |
Alichem | A019096542-5g |
(S)-(-)-3-Benzoylthio-2-methylpropanoic acid |
72679-02-8 | 97% | 5g |
$160.50 | 2023-09-01 | |
Alichem | A019096542-10g |
(S)-(-)-3-Benzoylthio-2-methylpropanoic acid |
72679-02-8 | 97% | 10g |
$250.00 | 2023-09-01 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5315-1g |
(S)-3-(Benzoylthio)-2-methylpropionic Acid |
72679-02-8 | 98.0%(GC&T) | 1g |
¥230.0 | 2022-06-10 |
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Related Literature
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Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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Li Li,Chao Ma,Qingkun Kong,Weiping Li,Yan Zhang,Shenguang Ge,Mei Yan,Jinghua Yu J. Mater. Chem. B, 2014,2, 6669-6674
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Riku Kubota,Shoichiro Asayama,Hiroyoshi Kawakami Chem. Commun., 2014,50, 15909-15912
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:72679-02-8)(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
Purity:99%
Quantity:100g
Price ($):198.0